Cas no 1049206-16-7 (4-(diethylsulfamoyl)-N-(3-methyl-1,2-oxazol-5-yl)benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(3-methyl-1,2-oxazol-5-yl)benzamide
• CAS No: 1049206-16-7
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5761223
• PubChem ID: 44051574
• Update Time: 2025-05-25

4-(diethylsulfamoyl)-N-(3-methyl-1,2-oxazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(3-methyl-1,2-oxazol-5-yl)benzamide
• 4-(N,N-diethylsulfamoyl)-N-(3-methylisoxazol-5-yl)benzamide
• AKOS024494474
• VU0633054-1
• 1049206-16-7
• F5067-0008

• Inchi： 1S/C15H19N3O4S/c1-4-18(5-2)23(20,21)13-8-6-12(7-9-13)15(19)16-14-10-11(3)17-22-14/h6-10H,4-5H2,1-3H3,(H,16,19)
• InChI Key： HPYVKUGRYQWFKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C)=NO2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-(3-methyl-1,2-oxazol-5-yl)benzamide

4-(Diethylsulfamoyl)-N-(3-Methyl-1,2-Oxazol-5-Yl)Benzamide: A Comprehensive Overview

4-(Diethylsulfamoyl)-N-(3-Methyl-1,2-Oxazol-5-Yl)Benzamide, identified by the CAS registry number 1049206-16-7, is a compound of significant interest in contemporary chemical research. This compound is characterized by its unique structural features, which include a benzamide moiety substituted with a diethylsulfamoyl group and an oxazole ring. The oxazole ring is further substituted with a methyl group at the 3-position, adding complexity to its structure. This combination of functional groups renders the compound versatile in its potential applications across various fields.

The synthesis of 4-(Diethylsulfamoyl)-N-(3-Methyl-1,2-Oxazol-5-Yl)Benzamide involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The process typically begins with the preparation of the oxazole ring, followed by its substitution with the methyl group. Subsequent steps involve the introduction of the diethylsulfamoyl group onto the benzamide backbone, ensuring precise control over the regiochemistry and stereochemistry of the molecule. The final product is obtained through rigorous purification techniques, ensuring high purity and structural integrity.

Recent studies have focused on exploring the biological activity of CAS No 1049206-16-7. Researchers have reported that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for drug development in conditions such as arthritis and other inflammatory disorders. Additionally, its ability to modulate key enzymes involved in metabolic pathways has sparked interest in its application as a therapeutic agent for metabolic diseases.

The structural versatility of 4-(Diethylsulfamoyl)-N-(3-Methyl-1,2-Oxazol-5-Yl)Benzamide also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications.

In terms of environmental impact, studies have shown that CAS No 1049206-16-7 degrades efficiently under aerobic conditions, minimizing its ecological footprint. This property is particularly advantageous for industrial applications where environmental sustainability is a priority.

The synthesis and characterization of 4-(Diethylsulfamoyl)-N-(3-Methyl-1,2-Oxazol-5-Yl)Benzamide represent a significant advancement in organic chemistry. Its unique combination of functional groups and favorable physicochemical properties make it a valuable compound for both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.